Cas no 875579-84-3 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate
• CAS No: 875579-84-3
• MF: C₂₁H₂₉ClN₂O₃
• MW: 392.919564962387
• CID: 6434605
• PubChem ID: 16273474
• Update Time: 2025-06-27

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1884212
• Z19243964
• [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate
• MLS002159090
• 875579-84-3
• SMR001241551
• EN300-26679834
• AKOS033667165
• [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate

• Inchi： 1S/C21H29ClN2O3/c1-24(21(14-23)5-3-2-4-6-21)17(25)12-27-18(26)19-8-15-7-16(9-19)11-20(22,10-15)13-19/h15-16H,2-13H2,1H3
• InChI Key： HDNMYBXCLDIVJZ-UHFFFAOYSA-N
• SMILES： ClC12CC3CC(C1)CC(C(=O)OCC(N(C)C1(C#N)CCCCC1)=O)(C3)C2

Computed Properties

• Exact Mass: 392.1866705g/mol
• Monoisotopic Mass: 392.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate

Introduction to [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate (CAS No. 875579-84-3)

Compound with the CAS number 875579-84-3 and the product name [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The molecular structure, characterized by a combination of cyclohexyl, cyano, carbamoyl, and adamantane moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of this compound is particularly noteworthy. The presence of a (1-cyanocyclohexyl) group introduces a polar, electron-withdrawing moiety that can influence the compound's solubility and binding affinity. This is complemented by the (methyl)carbamoyl group, which adds another layer of functionality, potentially enhancing interactions with biological receptors. The adamantane core, known for its rigid and lipophilic nature, further contributes to the compound's pharmacokinetic properties, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The compound [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate has been explored in several preclinical studies for its potential therapeutic effects. One of the most compelling areas of research involves its application in neurodegenerative diseases. The adamantane moiety, in particular, has shown promise in enhancing blood-brain barrier penetration, which is crucial for treating conditions like Alzheimer's and Parkinson's disease. Studies have indicated that compounds incorporating adamantane can cross the blood-brain barrier more efficiently than traditional small molecules.

The cyano group within the molecule also plays a critical role in its biological activity. Cyanocyclohexyl derivatives have been reported to exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. For instance, preliminary research suggests that this compound may interact with acetylcholinesterase, an enzyme implicated in cognitive decline. By modulating the activity of such enzymes, the compound could potentially slow down or reverse some of the pathological changes associated with neurodegenerative diseases.

Beyond neurodegenerative diseases, [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate has also been investigated for its potential role in cancer therapy. The unique combination of functional groups in this compound allows it to interact with multiple targets involved in tumor growth and progression. For example, studies have shown that Adamantane derivatives can inhibit kinases and other signaling proteins that are overexpressed in cancer cells. Additionally, the rigid structure of adamantane can enhance the binding affinity of small molecules to their targets, leading to more effective therapeutic outcomes.

The chloro substituent on the adamantane ring further enhances the compound's pharmacological profile. Chlorinated aromatic compounds are known for their ability to disrupt DNA replication and cell division in cancer cells. This makes them valuable candidates for developing chemotherapeutic agents. The presence of chlorine in this molecule could contribute to its ability to induce apoptosis in cancer cells while minimizing toxicity to healthy tissues.

In terms of synthetic chemistry, the preparation of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate involves a series of well-established reactions that highlight its accessibility despite its complex structure. The synthesis typically begins with the functionalization of cyclohexanone derivatives to introduce the cyano group followed by carbamoylation using appropriate reagents. Theadamantane core is then introduced through nucleophilic substitution or other coupling reactions that preserve the integrity of existing functional groups.

The synthesis also underscores the importance of purification techniques in ensuring high yields and purity of the final product. Chromatographic methods such as column chromatography are often employed to isolate and purify intermediates and final products. These techniques are essential for obtaining compounds suitable for biological testing without contamination from impurities that could affect experimental results.

Evaluation of this compound's pharmacokinetic properties is another critical aspect of its development as a therapeutic agent. Studies have been conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are essential for understanding how the compound behaves within an organism and identifying any potential side effects or limitations.

The ADME profile suggests that [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate has favorable properties for oral administration and systemic distribution. Its solubility characteristics indicate good bioavailability when administered orally or intravenously. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses; however, further extensive testing is necessary before it can be considered safe for human use.

The potential applications of this compound extend beyond traditional therapeutic areas into emerging fields such as regenerative medicine and drug delivery systems. Researchers are exploring ways to incorporate such molecules into nanoparticles or other delivery vehicles designed to enhance their targeted action while minimizing systemic exposure.

In conclusion, [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 3-chloroadamantane-1-carboxylate (CAS No, 875579-84-3) represents a promising advancement in medicinal chemistry with significant potential applications across multiple therapeutic areas including neurodegenerative diseases, cancer therapy,and regenerative medicine . Its unique structural features, favorable pharmacokinetic properties,and preliminary biological activity make it an exciting candidate for further research . As our understandingof disease mechanisms continuesto evolve,compounds like these will play an increasingly important rolein developing innovative treatments .